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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential,
immediate safety and logistical information for the proper disposal of Bifenox-d3, a deuterated
form of the herbicide Bifenox. Adherence to these procedures is critical for personnel safety
and environmental protection.

Chemical and Physical Properties of Bifenox-d3

A clear understanding of the substance's properties is the first step in safe handling. The
following table summarizes key quantitative data for Bifenox-d3 and its unlabelled counterpart,
Bifenox.
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Property Value Source
Chemical Formula C14H6D3CI2NO5 [1]
Methyl 5-(2,4-

Dichlorophenoxy)-2-

Synonyms nitrobenzoate, Bifenox D3 [1][2]
(phenyl D3), Bifenox-d3 (2,4-
dichlorophenoxy-d3)

Appearance Yellow Solid [3]

Melting Point 84-89°C/183.2-192.2 °F [3]

Oral LD50 (Rat, unlabelled)

6,400 mg/kg

[1]

Inhalation LC50 (Rat,

unlabelled)

> 200,000 mg/m3

[1]

Dermal LD50 (Rabbit,

unlabelled)

> 20,000 mg/kg

[1]

Hazard Profile and Safety Precautions

Bifenox-d3 is classified as very toxic to aquatic life with long-lasting effects[4][5]. While

extensive toxicological data for the deuterated form is unavailable, the unlabelled compound,

Bifenox, may cause eye and skin irritation and may be harmful if absorbed through the skin[1]

[5].

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166 (EU)

standards|[3][5].

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure[3].

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are

experienced[3].
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Step-by-Step Disposal Protocol for Bifenox-d3

This protocol outlines the procedures for the safe disposal of Bifenox-d3 from a laboratory
setting. The primary directive is to engage a licensed professional waste disposal service for
the final disposal of this material[1]. The following steps detail the process for accumulating and
preparing the waste for collection.

1. Waste ldentification and Segregation:

» Designate a specific, clearly labeled hazardous waste container for Bifenox-d3 and any
materials contaminated with it (e.g., pipette tips, gloves, paper towels).

e The container label should include:
o The words "Hazardous Waste"
o The full chemical name: "Bifenox-d3"
o The associated hazards (e.g., "Toxic to Aquatic Life")

» Never mix Bifenox-d3 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

2. Disposing of Unused Product and Contaminated Materials:

o Solid Waste: Place any unused Bifenox-d3 powder and contaminated solids directly into the
designated hazardous waste container.

¢ Solutions: If Bifenox-d3 has been dissolved in a solvent, it must be disposed of as liquid
hazardous waste.

o Offer surplus and non-recyclable solutions to a licensed disposal company[5].

o Alternatively, the material may be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber[5]. This step should only
be performed by a licensed waste disposal facility.

o Empty Containers:
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o Empty containers are also considered hazardous waste unless properly

decontaminated[6].

o To decontaminate, perform a triple-rinse procedure immediately after the container is
empty[6][7].

Empty the remaining contents into the appropriate waste container, allowing it to drain
for at least 30 seconds|6].

Add a suitable solvent (such as the one used to make a solution, or as recommended
by your EHS office) until the container is about 20-25% full[6].

Securely cap and vigorously shake the container for at least 30 seconds[6].

Pour the rinsate into the designated hazardous waste container. Allow the container to
drain for another 30 seconds|6].

Repeat this rinsing process two more times|[6].

o After triple-rinsing, puncture the container to prevent reuse[7]. It can then be disposed of in

accordance with local regulations, which may include disposal in a sanitary landfill if

permitted[7].

. Spill Cleanup:

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep or scoop up the solid material, avoiding dust

formation[3].

Place the spilled material and all contaminated cleanup materials (e.g., absorbent pads,

towels) into the designated hazardous waste container.

Wash the spill area with soap and water.

. Waste Storage and Collection:
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» Store the sealed hazardous waste container in a designated, secure area, away from
incompatible materials such as strong oxidizing agents[3].

e Follow your institution's procedures for scheduling a pickup with a licensed professional
waste disposal service.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Bifenox-d3 and its associated waste materials.
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( Start: Bifenox-d3 Waste Generated )
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Caption: Workflow for the safe disposal of Bifenox-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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